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Compound of Interest

Compound Name: alpha-Casein (90-96)

CAS No.: 83471-49-2

Cat. No.: B1343140

Get Quote

Welcome to the technical support center for Alpha-Casein (90-96) (Sequence: RYLGYLE), a

potent opioid-like peptide derived from bovine milk. Because of its unique structural and

hydropathic properties, researchers frequently encounter bottlenecks related to solubility, assay

interference, and stability. This guide provides causality-driven troubleshooting steps and self-

validating protocols to ensure the scientific integrity of your experiments.

Section 1: Physicochemical Properties & The Solubility
Paradox
Q: Why does my alpha-Casein (90-96) peptide precipitate or form cloudy suspensions in

standard physiological buffers (e.g., PBS, pH 7.4)?

A: The root cause lies in the peptide's zwitterionic nature and hydropathy profile. Alpha-Casein
(90-96) consists of the sequence Arg-Tyr-Leu-Gly-Tyr-Leu-Glu. At a physiological pH of ~7.4,

the basic N-terminus and Arginine (Arg) residue carry positive charges, which perfectly

neutralize the negative charges of the C-terminus and Glutamic acid (Glu) residue.
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This results in a net charge of approximately zero, placing the peptide at its isoelectric point

(pI). Without electrostatic repulsion to keep the molecules separated, the highly hydrophobic

Leucine (Leu) and aromatic Tyrosine (Tyr) residues drive rapid intermolecular aggregation and

precipitation.

Table 1: Physicochemical Profile of Alpha-Casein (90-96)

Property Value / Description

Sequence Arg-Tyr-Leu-Gly-Tyr-Leu-Glu (RYLGYLE)[1]

Molecular Weight 913.04 g/mol [1]

Chemical Formula C₄₃H₆₄N₁₀O₁₂[1]

Net Charge (pH 7.0) ~ 0.0 (Zwitterionic)

Solubility Profile
Slightly soluble in water; Requires DMSO or pH

shift[2]

Key Vulnerabilities
Aggregation at neutral pH, Tyr oxidation, Metal

chelation

Section 2: Solubilization Workflows & Protocols
Q: How should I properly dissolve alpha-Casein (90-96) for in vitro assays without

compromising its structural integrity?

A: To break the hydrophobic and zwitterionic interactions, you must either shift the pH away

from the isoelectric point or use a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) to

disrupt hydrogen bonding and solvate the hydrophobic residues. We recommend a two-step

DMSO-to-aqueous dilution method to ensure complete monomeric solubilization.

Protocol: Master Stock Preparation & Aqueous Dilution

Master Stock (10-20 mg/mL): Weigh the lyophilized peptide and add 100% anhydrous

DMSO. Vortex for 30 seconds and sonicate in a water bath for 1-2 minutes until completely

clear.
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Aqueous Dilution: Slowly add the DMSO stock dropwise to your assay buffer while vortexing.

Ensure the final DMSO concentration is ≤1% to prevent cellular toxicity in bioassays.

Self-Validating Step: Measure the Optical Density (OD) at 600 nm of the final solution. An

OD600​<0.05 confirms the absence of colloidal aggregates. If turbidity is observed, adjust the

buffer pH to >8.5 temporarily with 0.1% NH4​OH to impart a net negative charge, then titrate

back to physiological pH.
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Decision tree for solubilizing Alpha-Casein (90-96) to prevent zwitterionic aggregation.

Section 3: Metal Ion Interference & Assay Variability
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Q: I am observing inconsistent bioactivity in my opioid receptor assays. Could the buffer

composition be interfering?

A: Yes. Alpha-casein (90-96) actively coordinates divalent cations, specifically Cu2+ and Zn2+

. Research demonstrates that the phenolate side-chain of the Tyrosine residues, along with the

peptide backbone, forms a strong coordination complex with these metals at physiological pH

[3]. This metal coordination forces the peptide into a bent conformation, masking the opioid

receptor-binding motif and leading to variable assay results.

Protocol: Metal-Free Assay Preparation

Buffer Chelation: Treat all assay buffers with Chelex-100 resin for 1 hour at room

temperature to strip trace heavy metals, then filter through a 0.22 µm membrane.

Alternative: Supplement the assay buffer with 0.1 - 0.5 mM EDTA or EGTA to sequester free

divalent cations, ensuring the peptide remains in its bioactive, uncomplexed conformation.

Self-Validating Step: Run a parallel positive control assay with a known synthetic opioid

agonist (e.g., DAMGO) in the same buffer to confirm that the receptor activity is not artificially

suppressed by the buffer matrix.
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Trace divalent cations induce a bent conformation, masking the peptide's receptor binding.

Section 4: Stability and Storage
Q: How long is the reconstituted peptide stable, and how should it be stored?
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A: The lyophilized powder is highly stable when stored desiccated at -20°C [1]. However, once

reconstituted in aqueous buffers, the two Tyrosine residues are highly susceptible to oxidation,

and the peptide bonds may undergo slow hydrolysis.

Best Practice: Aliquot the DMSO master stock into single-use vials and store at -80°C. Avoid

repeated freeze-thaw cycles.

Do not store the peptide in dilute aqueous working solutions for more than 4-6 hours at room

temperature or 24 hours at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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